N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C16H14N2O2/c1-12-6-2-5-9-15(12)20-11-16(19)18-14-8-4-3-7-13(14)10-17/h2-9H,11H2,1H3,(H,18,19)
• InChI Key: PXTGBBCNOHTXPB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC=CC=C2C#N
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide is an organic compound that belongs to the class of amides It is characterized by the presence of a cyanophenyl group and a methylphenoxy group attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide typically involves the reaction of 2-cyanophenylamine with 2-methylphenoxyacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions generally include:

Solvent: Dichloromethane or another suitable organic solvent.

Temperature: Room temperature to slightly elevated temperatures (20-40°C).

Reaction Time: Several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and increase yield. The use of automated systems allows for precise control over temperature, pressure, and reaction time, leading to a more efficient and scalable process.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The amide group can participate in nucleophilic substitution reactions, where the amide nitrogen is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new drugs, particularly for its anti-inflammatory and analgesic properties.

Materials Science: The compound is used in the synthesis of polymers and advanced materials due to its unique structural properties.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and protein binding.

Mechanism of Action

The mechanism of action of N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyanophenyl group and the methylphenoxy group contribute to the binding affinity and specificity of the compound. The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling, leading to the desired biological effect.

Comparison with Similar Compounds

Similar Compounds

• N-(2-cyanophenyl)-2-(2-chlorophenoxy)acetamide
• N-(2-cyanophenyl)-2-(2-fluorophenoxy)acetamide
• N-(2-cyanophenyl)-2-(2-methoxyphenoxy)acetamide

Uniqueness

N-(2-cyanophenyl)-2-(2-methylphenoxy)acetamide is unique due to the presence of the methyl group, which can influence its chemical reactivity and biological activity. Compared to its analogs with different substituents (chlorine, fluorine, methoxy), the methyl group may enhance lipophilicity and membrane permeability, potentially leading to improved pharmacokinetic properties.